(1R,2S)-Darunavir
(1R,2S)-Darunavir
Brand Name:
Vulcanchem
CAS No.:
1402142-63-5
VCID:
VC0057103
InChI:
InChI=1S/C27H37N3O7S/c1-18(2)15-30(38(33,34)21-10-8-20(28)9-11-21)16-24(31)23(14-19-6-4-3-5-7-19)29-27(32)37-25-17-36-26-22(25)12-13-35-26/h3-11,18,22-26,31H,12-17,28H2,1-2H3,(H,29,32)/t22-,23+,24-,25-,26+/m0/s1
SMILES:
CC(C)CN(CC(C(CC1=CC=CC=C1)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N
Molecular Formula:
C27H37N3O7S
Molecular Weight:
547.667
(1R,2S)-Darunavir
CAS No.: 1402142-63-5
Reference Standards
VCID: VC0057103
Molecular Formula: C27H37N3O7S
Molecular Weight: 547.667
| CAS No. | 1402142-63-5 |
|---|---|
| Product Name | (1R,2S)-Darunavir |
| Molecular Formula | C27H37N3O7S |
| Molecular Weight | 547.667 |
| IUPAC Name | [(3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-yl] N-[(2R,3S)-4-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-3-hydroxy-1-phenylbutan-2-yl]carbamate |
| Standard InChI | InChI=1S/C27H37N3O7S/c1-18(2)15-30(38(33,34)21-10-8-20(28)9-11-21)16-24(31)23(14-19-6-4-3-5-7-19)29-27(32)37-25-17-36-26-22(25)12-13-35-26/h3-11,18,22-26,31H,12-17,28H2,1-2H3,(H,29,32)/t22-,23+,24-,25-,26+/m0/s1 |
| Standard InChIKey | CJBJHOAVZSMMDJ-QJJBCJIQSA-N |
| SMILES | CC(C)CN(CC(C(CC1=CC=CC=C1)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N |
| Synonyms | (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-yl ((2R,3S)-4-(4-Amino-N-isobutylphenylsulfonamido)-3-hydroxy-1-phenylbutan-2-yl)carbamate; N-[(1R,2S)-3-[[(4-Aminophenyl)sulfonyl](2-methylpropyl)amino]-2-hydroxy-1-(phenylmethyl)propyl]carbamic Acid (3R,3aS, |
| PubChem Compound | 60170302 |
| Last Modified | Nov 11 2021 |
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